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Compound of Interest

Compound Name: Modzatinib

Cat. No.: B15610401

For Researchers, Scientists, and Drug Development Professionals

Introduction

Modzatinib, also known as ATI-2138, is a covalent inhibitor targeting both Interleukin-2-
inducible T-cell kinase (ITK) and Janus kinase 3 (JAK3).[1] ITK is a crucial component of the T-
cell receptor (TCR) signaling pathway, while JAK3 is essential for cytokine signaling through
the common gamma chain (yc). The dual inhibitory action of Modzatinib makes it a compound
of significant interest in the research of autoimmune and inflammatory diseases. Accurate and
consistent preparation of Modzatinib stock solutions is paramount for obtaining reliable and
reproducible experimental results. These application notes provide a detailed protocol for the
preparation, storage, and handling of Modzatinib stock solutions.

Data Presentation

A summary of the key quantitative data for Modzatinib is presented in the table below for easy
reference.
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Property Value Source/Method

Synonyms ATI-2138 [1]

Molecular Formula C18H21F2NsO PubChem

Molecular Weight 373.38 g/mol Calculated

Primary Target(s) ITK, JAKS3 [1]
Dimethyl sulfoxide (DMSO),

Recommended Solvent ) ) Inferred
high purity

Typical Stock Conc. 10 mM Inferred

Storage (Solid) -20°C, desiccated Inferred
-20°C (short-term), -80°C

Storage (Stock Sol.) Inferred

(long-term)

Experimental Protocols
Materials

e Modzatinib powder

Anhydrous/high-purity Dimethyl sulfoxide (DMSO)

Sterile, amber or light-protecting microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, chemical-resistant pipette tips

Protocol for Preparing a 10 mM Modzatinib Stock

Solution

e Pre-weighing Preparation: Before opening, bring the vial of Modzatinib powder to room

temperature to prevent condensation of moisture.
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» Weighing Modzatinib: Using a calibrated analytical balance, carefully weigh out 3.73 mg of
Modzatinib powder.

» Dissolving in DMSO: Add the weighed Modzatinib powder to a sterile microcentrifuge tube.
Add 1.0 mL of high-purity DMSO to the tube.

e Ensuring Complete Dissolution: Tightly cap the tube and vortex the solution until the
Modzatinib powder is completely dissolved. Gentle warming (to no more than 37°C) or brief
sonication can be used to aid dissolution if necessary. Visually inspect the solution to ensure
there are no visible particles.

 Aliquoting for Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, aliquot the stock solution into smaller, single-use volumes in sterile, amber or
light-protecting microcentrifuge tubes.

o Storage: For short-term storage (up to one month), store the aliquots at -20°C. For long-term
storage, store the aliquots at -80°C.

Protocol for Preparing Working Solutions

e Thawing Stock Solution: When ready to use, remove a single aliquot of the 10 mM
Modzatinib stock solution from the freezer and allow it to thaw completely at room
temperature.

 Dilution: Perform serial dilutions of the stock solution in the appropriate cell culture medium
or experimental buffer to achieve the desired final concentration.

o Important: To avoid precipitation, do not add a highly concentrated DMSO stock solution
directly into a large volume of aqueous buffer. It is recommended to make intermediate
dilutions in the experimental medium. The final concentration of DMSO in the assay
should be kept low (typically < 0.1%) to avoid solvent-induced cellular toxicity. A vehicle
control (medium or buffer with the same final concentration of DMSO) should be included
in all experiments.

Mandatory Visualizations
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Preparation of Modzatinib Stock Solution

Weigh Modzatinib Powder

.73 mg

Add High-Purity DMSO

1.0 mL for 10 mM

Vortex to Dissolve

!

Aliquot into Single-Use Tubes

!

Store at -80°C (Long-Term)

Click to download full resolution via product page

Caption: Workflow for the preparation of a 10 mM Modzatinib stock solution.
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Caption: Modzatinib inhibits both TCR and cytokine signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Application Notes and Protocols for Preparing
Modzatinib Stock Solution]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15610401#preparing-modzatinib-stock-solution]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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